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Compound of Interest

Compound Name: Cholesteryl oleyl carbonate

Cat. No.: B092303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes detail the application of cholesteryl oleyl carbonate (COC) in educational

chemistry experiments, focusing on its thermochromic liquid crystal properties. The protocols

provided are designed for instructional purposes to demonstrate the principles of liquid crystals

and their temperature-dependent behavior.

Introduction
Cholesteryl oleyl carbonate is a cholesterol derivative that exhibits liquid crystal properties,

specifically a cholesteric (or chiral nematic) phase.[1] Materials in this phase can selectively

reflect light of specific wavelengths, and this wavelength is highly dependent on temperature.[2]

As the temperature changes, the pitch of the helical structure of the liquid crystal molecules

changes, resulting in a visible color change.[2][3] This thermochromic behavior makes COC

and its mixtures ideal for visually engaging and educational experiments in chemistry.[4]

Safety and Handling
Cholesteryl oleyl carbonate is generally considered non-hazardous according to GHS

classifications.[5] However, as with all laboratory chemicals, prudent laboratory practices

should be observed.[5]

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye protection.

[5][6]
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Handling: Wash hands thoroughly after handling.[7] Avoid inhalation of dust and contact with

skin and eyes.[7][8] Use with adequate ventilation.[8]

Storage: Store in a tightly closed container in a cool, dry, well-ventilated place.[5][6] It should

be stored with other organic compounds like hydrocarbons, oils, esters, and aldehydes.[5]

Incompatibilities: Avoid contact with strong oxidizing agents.[5][8]

Spills: Sweep up spills, place in a sealed container, and dispose of appropriately.[5] Ventilate

the area and wash the spill site after material pickup is complete.[5]

Experimental Protocols
The following protocols describe the preparation of thermochromic liquid crystal mixtures using

cholesteryl oleyl carbonate. These mixtures can be used to create simple liquid crystal

thermometers or to visualize temperature changes in various experiments.[9]

Protocol 1: Preparation of a Basic Temperature-
Sensitive Liquid Crystal Mixture
This protocol creates a liquid crystal mixture that changes color over a specific temperature

range, making it useful for demonstrating thermochromism.

Materials:

Cholesteryl oleyl carbonate (COC)

Cholesteryl pelargonate (cholesteryl nonanoate)

Cholesteryl benzoate

Glass vial

Heat gun or hair dryer

Balance (0.01 g resolution)

Procedure:
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Weigh 0.65 g of cholesteryl oleyl carbonate, 0.25 g of cholesteryl pelargonate, and 0.10 g

of cholesteryl benzoate and place them in a glass vial.[7]

Use a heat gun or hair dryer to gently melt the solid mixture in the vial until it forms a

homogeneous liquid.[7]

The mixture can be divided into several vials while still in its liquid state.[7]

As the mixture cools, it will pass through a series of colors.[7] This color change is reversible

upon reheating.

Touching the vial will alter the temperature and induce a color change, demonstrating its

sensitivity.[7]

Protocol 2: Preparation of a Pressure-Sensitive Liquid
Crystal Mixture
This protocol demonstrates how the properties of cholesteryl ester mixtures can be tuned to

respond to pressure as well as temperature.

Materials:

Cholesteryl oleyl carbonate (COC)

Cholesteryl pelargonate (cholesteryl nonanoate)

Cholesteryl chloride

Glass vial

Heat gun

Petri dish

Black plastic square (~2.5 cm x 2.5 cm)

Clear plastic shipping tape
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Procedure:

Place 0.38 g of cholesteryl oleyl carbonate, 0.38 g of cholesteryl pelargonate, and 0.25 g

of cholesteryl chloride in a vial.[10][11]

Melt the solid mixture using a heat gun until it is a uniform liquid.[10][11]

Using a wooden applicator stick, place a small amount of the molten liquid crystal mixture

inside a Petri dish.[10][11]

Place the black plastic square on top of the liquid crystal mixture.[10][11]

Seal the black plastic in place with a piece of clear shipping tape.[10][11]

Press on the mixture from the tape side while observing the top of the Petri dish to see the

pressure-induced color changes.[10][11]

Data Presentation
The temperature range over which the thermochromic color change occurs can be adjusted by

varying the composition of the cholesteryl ester mixture.

Table 1: Composition of Temperature-Sensitive Mixtures
and Their Transition Ranges
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Cholesteryl Oleyl
Carbonate (g)

Cholesteryl
Pelargonate (g)

Cholesteryl
Benzoate (g)

Transition Range
(°C)

0.65 0.25 0.10 17-23[7]

0.70 0.10 0.20 20-25[7]

0.45 0.45 0.10 26.5-30.5[7]

0.43 0.47 0.10 29-32[7]

0.44 0.46 0.10 30-33[7]

0.42 0.48 0.10 31-34[7]

0.40 0.50 0.10 32-35[7]

0.38 0.52 0.10 33-36[7]

0.36 0.54 0.10 34-37[7]

0.34 0.56 0.10 35-38[7]

0.32 0.58 0.10 36-39[7]

0.30 0.60 0.10 37-40[7]

Table 2: Phase Transition Temperatures of Cholesteryl
Oleyl Carbonate (COC) and Cholesteryl Nonanoate (CN)
Mixtures
The phase transition temperatures of binary mixtures of COC and cholesteryl nonanoate (CN)

increase as the concentration of CN increases.[12] The smectic phase is observed upon

cooling across all concentrations, while in heating, it is only present at CN concentrations

below 60%.[12]
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COC (wt%) CN (wt%)

Smectic to
Cholesteric
Transition (°C) -
Heating

Cholesteric to
Isotropic Transition
(°C) - Heating

100 0 ~18.5[13] ~36.8[13]

80 20 ~25.3 ~42.5

50 50 ~35.0 ~55.0

20 80
Not observed during

heating
~68.0

0 100 ~78.0 ~91.0

Note: The values for the mixtures are interpolated from graphical data presented in scientific

literature and are approximate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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